2-(2-chlorophenyl)-N-(2-hydroxy-2-(thiophen-3-yl)ethyl)acetamide
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Overview
Description
Scientific Research Applications
Thiophene Analogues of Carcinogens
- Research Focus : Thiophene analogues of known carcinogens, like benzidine and 4-aminobiphenyl, have been synthesized and evaluated for potential carcinogenicity. The study explored if replacing an aromatic ring with a thiophene ring affects carcinogenic activity.
- Findings : The compounds showed potential carcinogenicity in vitro, indicating the importance of evaluating structurally new compounds for carcinogenic potential.
- Implications : This research underlines the significance of structural analysis in the development of safer chemicals and drugs.
- Source : (Ashby et al., 1978).
Environmental Presence and Impact
- Research Focus : The environmental occurrence, fate, and behavior of parabens, compounds with phenolic groups similar to the mentioned compound, were reviewed to understand their impact on aquatic environments.
- Findings : Despite treatments, parabens persist in low concentrations in effluents and are ubiquitous in surface water and sediments, raising concerns about their environmental impact.
- Implications : This highlights the need for monitoring and mitigating the environmental impact of such compounds.
- Source : (Haman et al., 2015).
Pharmaceutical Applications and Toxicity
- Research Focus : Analysis of acetaminophen, a widely used pharmaceutical, was conducted to understand its toxicity and degradation by advanced oxidation processes.
- Findings : Various kinetics, mechanisms, and by-products of acetaminophen degradation were identified, along with insights into its biotoxicity.
- Implications : The study contributes to enhancing the degradation of pharmaceutical compounds like acetaminophen, potentially applicable to related compounds.
- Source : (Qutob et al., 2022).
Anticancer Drug Development
- Research Focus : The search for anticancer drugs with high tumor specificity and less keratinocyte toxicity was summarized, focusing on compounds synthesized with potential anticancer properties.
- Findings : Certain compounds showed high tumor specificity with minimal keratinocyte toxicity, indicating their potential as safer anticancer drugs.
- Implications : This research emphasizes the importance of developing new anticancer drugs with reduced side effects.
- Source : (Sugita et al., 2017).
Mechanism of Action
Properties
IUPAC Name |
2-(2-chlorophenyl)-N-(2-hydroxy-2-thiophen-3-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO2S/c15-12-4-2-1-3-10(12)7-14(18)16-8-13(17)11-5-6-19-9-11/h1-6,9,13,17H,7-8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVCNCKITRVYCQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)NCC(C2=CSC=C2)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.